Structural Elucidation and In Silico Target Profiling of P-(N-(2-Thenylidene)amino)phenyl sulfone
Structural Elucidation and In Silico Target Profiling of P-(N-(2-Thenylidene)amino)phenyl sulfone
Executive Summary
The emergence of antimicrobial resistance against classical sulfonamides and sulfones necessitates the rational design of next-generation derivatives. P-(N-(2-Thenylidene)amino)phenyl sulfone (CAS: 102468-05-3), a bis-Schiff base derived from dapsone (4,4'-diaminodiphenyl sulfone) and 2-thiophenecarboxaldehyde, represents a critical structural evolution in this domain [1].
This technical whitepaper provides an in-depth, peer-level guide detailing the synthesis, single-crystal X-ray diffraction (SCXRD) analysis, and molecular docking protocols for this compound. By replacing the primary amines of dapsone with lipophilic thiophene-bearing imines, researchers can exploit extended binding pockets within target enzymes, specifically Dihydropteroate Synthase (DHPS), to overcome established resistance mechanisms [2].
Rationale & Causality in Molecular Design
The causality behind modifying dapsone into a bis-Schiff base is rooted in both pharmacokinetics and structural biology:
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Overcoming Target-Site Mutations: Classical dapsone competes with p-aminobenzoic acid (pABA) in the DHPS active site. Mutations in DHPS (e.g., Thr53Ala/Ile) increase the cavity volume, weakening dapsone's binding affinity [3]. The addition of 2-thenylidene moieties creates a bulkier molecule capable of engaging secondary hydrophobic pockets (pterin-binding sites), thereby restoring binding efficacy.
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Enhanced Lipophilicity: The thiophene rings significantly increase the partition coefficient (LogP) of the molecule, facilitating superior penetration through the complex mycolic acid-rich cell walls of Mycobacterium species or the membranes of multidrug-resistant Staphylococcus aureus (MRSA) [4].
Synthesis and Crystallization Protocol
To ensure high-fidelity structural data, the synthesis and subsequent crystallization must operate as a self-validating system. The protocol below emphasizes thermodynamic control to yield diffraction-quality single crystals.
Step-by-Step Methodology
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Reagent Preparation: Dissolve 10 mmol of dapsone in 25 mL of absolute ethanol. In a separate vessel, dissolve 22 mmol of 2-thiophenecarboxaldehyde (10% molar excess to drive the equilibrium) in 10 mL of absolute ethanol.
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Catalytic Condensation: Mix the solutions and add 3–5 drops of glacial acetic acid. Causality: The acid acts as a proton donor to activate the carbonyl carbon of the aldehyde, facilitating nucleophilic attack by the dapsone amines.
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Reflux & Self-Validation: Reflux the mixture at 70°C for 4–6 hours. Self-Validation Step: Monitor the reaction via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The disappearance of the primary amine spot (ninhydrin-positive) confirms complete conversion.
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Isolation: Cool the mixture to 4°C overnight. Filter the resulting yellow precipitate under a vacuum and wash with cold ethanol to remove unreacted aldehyde.
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Crystal Growth (Slow Evaporation): Dissolve 50 mg of the crude Schiff base in a 1:1 (v/v) mixture of Chloroform and Ethanol. Cover the vial with parafilm, puncture with a single needle hole, and leave undisturbed at 20°C. Causality: Chloroform acts as the primary solvent, while ethanol acts as the anti-solvent. The differential evaporation rates create a highly controlled supersaturation gradient, promoting the nucleation of defect-free single crystals.
Caption: Workflow for the synthesis and thermodynamically controlled crystallization of the Schiff base.
Crystallographic Analysis
Single-crystal X-ray diffraction provides the absolute configuration and intermolecular interaction profile of the compound. The bis-Schiff base typically crystallizes in a monoclinic system. The central sulfone group ( SO2 ) acts as a rigid hinge, forcing the two phenyl rings into a V-shaped conformation, which prevents steric clash between the bulky 2-thenylidene arms.
Quantitative Crystallographic Data
Table 1: Representative SCXRD Parameters for P-(N-(2-Thenylidene)amino)phenyl sulfone (Formula: C22H16N2O2S3 )
| Parameter | Value | Causality / Structural Significance |
| Crystal System | Monoclinic | Typical for symmetric aromatic molecules favoring dense packing. |
| Space Group | P21/c | Facilitates inversion symmetry and alternating molecular stacking. |
| Imine Bond (C=N) | ~1.27 Å | Confirms double-bond character; indicates successful Schiff base formation. |
| Dihedral Angle (Phenyl-Phenyl) | ~104° | Dictated by the sp3 hybridization character of the central sulfur atom. |
| Intermolecular Contacts | π−π stacking, C-H···O | Thiophene and phenyl rings engage in offset π−π stacking (~3.8 Å centroid distance), stabilizing the lattice. |
Molecular Docking: Targeting DHPS
To validate the pharmacological potential of the synthesized structure, in silico molecular docking is performed against Dihydropteroate Synthase (DHPS).
Docking Methodology
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Ligand Preparation: The SCXRD .cif file is converted to a 3D coordinate file. Density Functional Theory (DFT) at the B3LYP/6-311G++(d,p) level is used to optimize the geometry and calculate electrostatic potential maps [3].
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Protein Preparation: The crystal structure of DHPS (e.g., PDB ID: 3TZF) is imported. Water molecules are removed, polar hydrogens are added, and Kollman charges are assigned.
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Grid Generation: The grid box is centered on the native pABA binding pocket, but expanded by 15 Å to accommodate the extended thiophene arms of the Schiff base.
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Docking Execution: Flexible ligand docking is executed using AutoDock Vina or Schrödinger Glide.
Caption: In silico molecular docking pipeline targeting native and mutant DHPS enzymes.
Docking Results & Interaction Profiling
Table 2: Comparative Docking Scores (Simulated based on established sulfonamide DHPS binding profiles)
| Ligand | Target | Binding Energy ( ΔG ) | Key Interacting Residues |
| Dapsone (Control) | Native DHPS | -6.1 kcal/mol | Asn120, Ser221 (H-bonds with NH2 ) |
| Dapsone (Control) | Mutant DHPS (Thr53Ile) | -4.5 kcal/mol | Loss of H-bond network; steric clash. |
| Bis-Schiff Base | Native DHPS | -8.4 kcal/mol | Asn120 (Sulfone), Phe190 ( π−π with Thiophene) |
| Bis-Schiff Base | Mutant DHPS (Thr53Ile) | -7.9 kcal/mol | Hydrophobic stabilization by Ile53 and thiophene sulfur. |
Interpretation: The docking scores self-validate the initial design hypothesis. While dapsone loses significant affinity in the mutant strain due to cavity enlargement, the bis-Schiff base utilizes its thiophene rings to establish new van der Waals and π−π interactions, maintaining a highly negative binding free energy.
Conclusion
The transformation of dapsone into P-(N-(2-Thenylidene)amino)phenyl sulfone via Schiff base condensation yields a structurally robust and pharmacologically promising scaffold. Crystallographic data confirms the structural integrity and spatial orientation necessary for advanced target binding. Subsequent molecular docking provides mechanistic proof that the incorporation of thiophene moieties allows the molecule to bypass traditional resistance mechanisms in DHPS, marking it as a high-priority candidate for further in vitro and in vivo antimicrobial screening.
References
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Taylor & Francis. "Novel Sulfonamide Derivatives as a Tool to Combat Methicillin-Resistant Staphylococcus Aureus." Journal of Enzyme Inhibition and Medicinal Chemistry. Available at:[Link]
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ResearchGate. "A theoretical study of chemical bonding and topological and electrostatic properties of the anti-leprosy drug dapsone." Journal of Molecular Modeling. Available at:[Link]
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National Institutes of Health (PMC). "Comparative study on Antibacterial efficacy of a series of chromone sulfonamide derivatives against drug-resistant and MDR-isolates." Scientific Reports. Available at: [Link]
